Cas no 17649-87-5 (3-Buten-2-one, 3-methyl-4,4-bis(methylthio)-)

• Product Name: 3-Buten-2-one, 3-methyl-4,4-bis(methylthio)-
• CAS No: 17649-87-5
• MF: C₇H₁₂OS₂
• MW: 176.299579620361
• CID: 1362937
• Update Time: 2024-08-17

3-Buten-2-one, 3-methyl-4,4-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 3-methyl-4,4-bis(methylthio)-

• Inchi： 1S/C7H12OS2/c1-5(6(2)8)7(9-3)10-4/h1-4H3
• InChI Key： WIJSCJKBGRMXSE-UHFFFAOYSA-N
• SMILES： CC(=O)/C(/C)=C(\SC)/SC

Computed Properties

• Exact Mass: 176.03306

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 287.6±35.0 °C(Predicted)
• PSA: 17.07